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Compound of Interest

Compound Name: 5-Isothiazolemethanol

CAS No.: 1710-66-3

Cat. No.: B031046

Get Quote

A Note on Chemical Nomenclature: This guide addresses the inquiry for 5-
Isothiazolemethanol. It is important to note that specific technical data for 5-
Isothiazolemethanol is not readily available in scientific literature, suggesting it is a less

common compound. Often, there is confusion with its structural isomer, 5-

(hydroxymethyl)thiazole, which is more widely studied. This guide will provide comprehensive

information on the isothiazole class of compounds, detail available data on the more common

5-(hydroxymethyl)thiazole, and offer insights into their synthesis and biological significance for

researchers, scientists, and drug development professionals.

Isothiazole vs. Thiazole: A Clarification
Isothiazole and thiazole are both five-membered heterocyclic aromatic compounds containing

one sulfur and one nitrogen atom. The key difference lies in the relative positions of these

heteroatoms. In isothiazole (1,2-thiazole), the sulfur and nitrogen atoms are adjacent[1]. In

thiazole (1,3-thiazole), they are separated by a carbon atom. This structural difference

significantly influences their chemical properties and biological activities.
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Section I: 5-(hydroxymethyl)thiazole - The Readily
Available Isomer
Due to the likely intended interest in the more common isomer, this section details the

properties and available data for 5-(hydroxymethyl)thiazole.

Chemical Identity and Properties
Property Value Source

CAS Number 38585-74-9 [2][3][4]

Molecular Formula C4H5NOS [2][4]

Molecular Weight 115.15 g/mol [4]

Boiling Point 95-96°C at 0.02 mmHg [5]

Density 1.32 g/cm³ [5]

Refractive Index 1.5670 to 1.5710 [3][6][5]

Form Solid or Oil [4][6]

Solubility Chloroform, Methanol [6][5]

Synonyms
5-Thiazolemethanol, 5-

thiazolylmethanol
[2][6]

Applications
5-(hydroxymethyl)thiazole serves as a valuable intermediate in organic synthesis. Notably, it is

used in the synthesis of the antiviral drug Ritonavir[3].

Section II: The Isothiazole Class - Synthesis, and
Biological Significance
While specific data on 5-Isothiazolemethanol is scarce, the broader class of isothiazole

derivatives is well-studied and possesses significant biological activities.

General Synthesis Strategies for the Isothiazole Ring
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The construction of the isothiazole ring can be achieved through various synthetic routes.

These methods are crucial for creating a library of isothiazole derivatives for drug discovery

and material science.

This protocol outlines a metal- and catalyst-free method for the synthesis of 3,5-disubstituted

isothiazoles.

Materials:

β-Ketodithioester or β-ketothioamide

Ammonium acetate (NH4OAc)

Procedure:

Combine the β-ketodithioester/β-ketothioamide and ammonium acetate in a suitable reaction

vessel.

The reaction proceeds via a sequential imine formation, cyclization, and aerial oxidation

cascade.

This [4+1] annulation process forms the C-N and S-N bonds in a single pot, yielding the 3,5-

disubstituted isothiazole[7].
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Caption: General workflow for the synthesis of 3,5-disubstituted isothiazoles.

Biological Activities of Isothiazole Derivatives
The isothiazole nucleus is a key pharmacophore in a variety of biologically active compounds.

[8] Derivatives have shown a broad spectrum of pharmacological activities, making them

attractive targets for drug development.
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Biological Activity
Examples of Isothiazole-Containing
Drugs/Compounds

Antipsychotic Ziprasidone, Perospirone[1]

Fungicidal
Isothiazole-thiazole derivatives show potent

activity against oomycetes[9].

Antibacterial

Penicillins and cephalosporins with an

isothiazole ring system have shown efficacy

against Gram-positive and Gram-negative

bacteria[10].

Anti-inflammatory
Various isothiazole scaffolds have demonstrated

anti-inflammatory properties[10].

Anticonvulsant
Certain isothiazole derivatives exhibit

anticonvulsive effects[10].

Herbicidal

Isothiazole-based compounds are used as

herbicides, often in combination with other

agents to enhance efficacy[10].

Signaling Pathways
Specific signaling pathways for 5-Isothiazolemethanol are not documented. However, the

diverse biological activities of isothiazole derivatives suggest their interaction with a wide range

of cellular targets and signaling cascades. For instance, isothiazolinones, a class of biocides,

are known to interact with thiols in cellular components like glutathione, which can disrupt

various cellular pathways[11]. The development of isothiazole-containing drugs often involves

targeting specific enzymes or receptors within a signaling pathway. For example, isothiazole

derivatives have been designed as inhibitors of aurora kinase and mGluR1 antagonists,

indicating their role in modulating specific signaling cascades in cancer and neurological

disorders, respectively[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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